9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine

• IUPAC Name: 9-[(2-methyl-1,3-thiazol-4-yl)methyl]purin-6-amine
• InChI: InChI=1S/C10H10N6S/c1-6-15-7(3-17-6)2-16-5-14-8-9(11)12-4-13-10(8)16/h3-5H,2H2,1H3,(H2,11,12,13)
• InChI Key: KMULUMJGOLEMKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CN2C=NC3=C(N=CN=C32)N
• Molecular Formula: C10H10N6S
• Molecular Weight: 246.29 g/mol

Description

9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine, also known as MTA, is a synthetic compound that has been widely used in scientific research. MTA has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool in various scientific fields.

Mechanism of Action

The mechanism of action of 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine is complex and not fully understood. However, it is known to inhibit the activity of S-adenosylhomocysteine hydrolase (SAHH), which is an enzyme involved in the metabolism of adenosylmethionine (SAM). SAM is a key molecule involved in various biological processes such as DNA methylation, histone modification, and protein synthesis. By inhibiting SAHH, 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine leads to an increase in SAM levels, which in turn modulates various biological processes.
Biochemical and Physiological Effects:
9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit cell proliferation, induce apoptosis, and regulate gene expression. 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine has also been found to modulate immune responses, by regulating the production of cytokines and chemokines. Additionally, 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine has been shown to exhibit anti-inflammatory and anti-tumor properties, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine offers several advantages for lab experiments. It is a synthetic compound, which allows for precise control over its concentration and purity. 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine is also stable and can be stored for long periods of time, making it a valuable tool for long-term experiments. However, 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine also has some limitations. It is a relatively expensive compound, which can limit its use in certain experiments. Additionally, 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine has been found to exhibit cytotoxicity at high concentrations, which can limit its use in cell-based assays.

Future Directions

There are several future directions for the use of 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine in scientific research. One area of interest is the use of 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine in cancer therapy. 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine has been found to exhibit anti-tumor properties, and there is ongoing research to evaluate its potential as a cancer treatment. Additionally, 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine has been found to modulate immune responses, making it a promising candidate for immunotherapy. Another area of interest is the use of 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine in epigenetic research. 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine has been shown to regulate DNA methylation and histone modification, making it a valuable tool for studying the role of epigenetic modifications in various biological processes.
Conclusion:
9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine is a synthetic compound that has been widely used in scientific research. It exhibits a range of biochemical and physiological effects, making it a valuable tool in various scientific fields. 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral properties, and it regulates gene expression, cell proliferation, and differentiation. Although 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine has some limitations, it offers several advantages for lab experiments. There are several future directions for the use of 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine in scientific research, including cancer therapy and epigenetic research.

Synthesis Methods

9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine can be synthesized using a multi-step process, which involves the reaction of 2-amino-6-chloropurine with 2-methyl-4-thiazolylmethylamine. This reaction results in the formation of 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine, which can be purified using various methods such as column chromatography and recrystallization.

Scientific Research Applications

9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine has been widely used in scientific research due to its ability to modulate various biological processes. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral properties. 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine has also been shown to regulate gene expression, cell proliferation, and differentiation. These properties make 9-[(2-Methyl-1,3-thiazol-4-yl)methyl]purin-6-amine a valuable tool in various scientific fields such as cancer research, immunology, and molecular biology.